N-(4-acetylphenyl)-2-{3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide

Specification

• CAS No.: 1115921-10-2
• Molecular Formula: C26H24N6O4
• Molecular Weight: 484.516
• IUPAC Name: N-(4-acetylphenyl)-2-[3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl]acetamide
• Standard InChI: InChI=1S/C26H24N6O4/c1-4-21-29-23(36-30-21)13-31-14-27-24-19-11-15(2)5-10-20(19)32(25(24)26(31)35)12-22(34)28-18-8-6-17(7-9-18)16(3)33/h5-11,14H,4,12-13H2,1-3H3,(H,28,34)
• Standard InChI Key: XMDYDZVDOSFTNR-UHFFFAOYSA-N
• SMILES: CCC1=NOC(=N1)CN2C=NC3=C(C2=O)N(C4=C3C=C(C=C4)C)CC(=O)NC5=CC=C(C=C5)C(=O)C

Introduction

N-(4-acetylphenyl)-2-{3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide is a complex organic compound with a multifaceted molecular structure. It combines various functional groups, including an acetylphenyl moiety, a pyrimidoindole core, and an oxadiazole ring, making it of significant interest in medicinal chemistry. This compound's intricate structure suggests potential applications in pharmaceuticals, although detailed studies on its efficacy and safety are needed.

Chemical Formula and Molecular Weight

• Chemical Formula: C₁₈H₁₈N₄O₃

• Molecular Weight: Not explicitly stated in available sources, but can be calculated based on the formula.

Structural Components

• Acetylphenyl Group: Provides a hydrophobic aromatic ring with an acetyl substituent.

• Pyrimidoindole Core: Contributes to the compound's heterocyclic nature and potential biological activity.

• Oxadiazole Ring: Known for its stability and ability to participate in various chemical reactions.

Synthesis

The synthesis of N-(4-acetylphenyl)-2-{3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide typically involves multi-step organic reactions. While specific synthetic routes for this exact compound are not extensively detailed, related compounds often employ methods involving careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product.

Biological Activity

• The compound's biological activity is not fully characterized, but its structure suggests potential interactions with enzymes or receptors involved in disease pathways.

• Further studies are needed to elucidate specific targets and pathways involved in its biological activity.

Chemical Reactions

• The oxadiazole ring can participate in various chemical reactions, which may be useful for modifying the compound or synthesizing derivatives.